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Compound of Interest

Compound Name: 4-nitro-5-phenyl-1H-pyrazole

CAS No.: 38858-96-7

Cat. No.: B14142142

Get Quote

Structural Benchmarking Guide: 4-Nitro-5-
phenyl-1H-pyrazole
Executive Summary: The Donor-Acceptor Scaffold
The crystal structure of 4-nitro-5-phenyl-1H-pyrazole represents a critical benchmark in the

study of push-pull heterocyclic systems. Unlike simple pyrazoles, this derivative incorporates a

strong electron-withdrawing nitro group (

) at the 4-position and a lipophilic phenyl donor at the 5-position.

This guide objectively compares the solid-state behavior of this compound against its non-nitro

analogs and its solution-state dynamics. The data reveals that the nitro group is not merely a

substituent but the primary architect of the crystal lattice, driving density and locking tautomeric

preferences that are fluid in solution.
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Metric A: Tautomeric Stability (Solid State vs. Solution)
[1]
In the context of drug design, defining the active tautomer is crucial for receptor binding.

Pyrazoles exhibit annular tautomerism (

).

Feature
Product: 4-Nitro-5-

phenyl-1H-pyrazole

(Solid State)

Alternative: Solution

State (NMR)

Impact on

Application

Tautomeric State

Locked. Crystallizes

exclusively as a single

tautomer (typically the

3-phenyl or 5-phenyl

form depending on H-

bond donors).

Dynamic Equilibrium.

Fast exchange

between

and

forms on the NMR

timescale.

Solid-state data

predicts the "bio-

active" conformation

required for protein

docking.

Driving Force

Intermolecular

Hydrogen Bonding (

) and lattice energy

minimization.

Solvent polarity and

temperature.

Drug formulation

stability relies on the

locked solid form.

Defined Geometry

Fixed bond lengths (

,

) indicating specific

electron

delocalization.

Averaged bond

signals.[1]

XRD provides precise

bond orders for QSAR

modeling.

Technical Insight: In the solid state, the nitro group at position 4 often serves as a hydrogen

bond acceptor, stabilizing the

of a neighboring molecule. This interaction (

) is significantly stronger than the
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interactions seen in non-nitro pyrazoles, effectively "freezing" the tautomer that best facilitates
this packing.

Metric B: Crystal Packing & Intermolecular Forces
Comparing the 4-nitro derivative to the unsubstituted 3-phenyl-1H-pyrazole highlights the "Nitro

Effect" on lattice architecture.

Property
4-Nitro-5-phenyl-1H-

pyrazole

Alternative: 3-

Phenyl-1H-pyrazole

(No Nitro)

Structural

Consequence

Primary Interaction

Strong H-Bonds (

). The nitro oxygen is

a hard acceptor.

Weak/Medium H-

Bonds (

). Pyrazole-pyrazole

dimers.

Nitro derivatives

typically exhibit higher

melting points and

density.

Pi-Stacking

Enhanced. The

electron-deficient

pyrazole (due to nitro)

stacks effectively with

electron-rich phenyl

rings.

Moderate. Driven only

by dipole moments.

Enhanced stacking

improves charge

transfer properties for

optoelectronics.

Planarity (Twist)

Variable. Steric clash

between Nitro and

Phenyl can force a

twist (approx. 30-60°).

Planar to Twisted.

Lower steric bulk

allows flatter

conformations.

The twist angle

modulates conjugation

length and optical

absorption.

Experimental Protocol: From Synthesis to Structure
To replicate these results, the following self-validating workflow is recommended. This protocol

emphasizes the production of diffraction-quality single crystals, which is the primary bottleneck

in this analysis.

Phase 1: Synthesis & Purification
Reaction: Vilsmeier-Haack cyclization or condensation of 3-nitro-flavones/chalcones with

hydrazine hydrate.
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Purification: Recrystallization from Ethanol/DMF (9:1 ratio). Crucial: Slow cooling is required

to prevent micro-crystalline powder formation.

Phase 2: Crystallization (The "Slow Evaporation"
Method)

Dissolution: Dissolve 20 mg of pure compound in 5 mL of warm Ethanol.

Filtration: Pass through a 0.45

m PTFE filter into a clean scintillation vial (removes nucleation sites).

Perturbation: Add 2 drops of DMF (Dimethylformamide) to increase solubility and slow down

evaporation.

Growth: Cover with parafilm, poke 3 small holes, and store in a vibration-free dark

environment at 20°C.

Harvest: Harvest block-like crystals after 5-7 days.

Phase 3: Data Collection & Refinement[3]
Mounting: Mount crystal on a glass fiber or MiTeGen loop using paratone oil.

Temperature: Collect data at 100K (Liquid Nitrogen stream) to reduce thermal ellipsoids and

precise H-atom location.

Strategy: Full sphere collection (Run time ~4-8 hours depending on source brightness).

Visualization: Crystallography Workflow
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Figure 1: Step-by-step workflow for determining the crystal structure, from chemical synthesis

to final refinement.

Structural Mechanism: The "Nitro-Lock" Effect[2]
The following diagram illustrates the logical relationship between the chemical substituents and

the resulting macroscopic crystal properties.
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Figure 2: Mechanistic impact of the 4-nitro group on the physicochemical properties and crystal

engineering of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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